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Essential Safety and Handling Guide for
Acrylonitrile
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

acrylonitrile. Adherence to these procedures is essential for ensuring a safe laboratory

environment.

Acrylonitrile is a highly volatile, flammable, and toxic liquid that poses significant health risks

through inhalation, ingestion, or skin contact.[1] It is classified as a Class IB Flammable Liquid.

[2] Vapors are heavier than air and can travel to an ignition source.[3] In the body, acrylonitrile
can release cyanide.[1] Therefore, stringent safety protocols must be followed at all times.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against acrylonitrile exposure. All

personnel handling acrylonitrile must use the following equipment:

Respiratory Protection: For operations outside of a fume hood, appropriate respiratory

protection is mandatory.[4] In situations with potential exposure to unsafe vapor levels, a

positive-pressure, self-contained breathing apparatus (SCBA) is recommended.[1] If you can

smell acrylonitrile while wearing a respirator, move to fresh air immediately.[5]
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Hand Protection: Wear impervious gloves. Butyl rubber or Viton/butyl rubber gloves are

recommended.[1][4][6] Gloves should be changed regularly to avoid permeation.[6]

Eye and Face Protection: Splashproof safety goggles are required where liquid acrylonitrile
may contact the eyes.[5] A face shield should also be worn to protect against splashes.[5]

Contact lenses should not be worn.[5]

Protective Clothing: Impermeable coveralls or similar full-body work clothing, head

coverings, and safety or chemical-resistant shoes or boots are required to prevent skin

contact.[2][6] Any non-impervious clothing that becomes wet with acrylonitrile must be

removed immediately and not reworn until decontaminated.[5]

Quantitative Data Summary
The following table summarizes key quantitative data for acrylonitrile:

Property Value

CAS Number 107-13-1

Molecular Formula C₃H₃N

Molecular Weight 53.1 g/mol

Appearance
Colorless to pale yellow liquid with a pungent

odor

Boiling Point 77.3 °C (171 °F)

Melting Point -83 °C (-117 °F)

Flash Point -1 °C (30 °F) (closed cup)

Vapor Density 1.83 (air = 1)

Flammable Limits in Air Lower: 3%, Upper: 17% by volume

Water Solubility 7.35% by weight at 20 °C (68 °F)

Source: OSHA[2]
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Operational Plan for Handling Acrylonitrile
This section outlines the standard operating procedure for handling acrylonitrile in a

laboratory setting.

Pre-Handling Procedures
Training: Ensure all personnel have received training on the hazards of acrylonitrile and the

proper handling and emergency procedures.[3]

Area Designation: Establish a regulated and marked area for handling, use, and storage of

acrylonitrile.[3]

Ventilation: All work with acrylonitrile must be conducted in a properly functioning chemical

fume hood or glove box.[4]

Emergency Equipment: Ensure that an eye wash station, emergency shower, and fire

extinguisher (dry chemical, CO2, or alcohol-resistant foam) are readily accessible.[3][5]

PPE Inspection: Inspect all PPE for damage before use.

Handling Procedures
Container Handling: Use non-sparking tools to open and close metal containers.[2]

Containers must be bonded and grounded when transferring liquid.[5]

Dispensing: Whenever possible, use an automatic pumping system to transfer liquid

acrylonitrile from drums or storage containers.[3]

Incompatible Materials: Keep acrylonitrile away from strong oxidizers (especially bromine),

strong acids and bases, copper, copper alloys, ammonia, and amines.[5][7]

Storage: Store acrylonitrile in a cool, dry, well-ventilated area in tightly closed containers,

away from heat and sunlight.[4][5] Never store uninhibited acrylonitrile.[2]

Post-Handling and Waste Disposal
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Decontamination: At the end of a work shift, wash any areas of the body that may have come

into contact with acrylonitrile.[3]

Waste Collection: Collect all acrylonitrile-contaminated waste, including empty containers,

in labeled, sealed containers for hazardous waste disposal.[4]

Disposal Methods: Acceptable disposal methods include rotary kiln, fluidized bed, and liquid

injection incineration.[8] Do not dispose of acrylonitrile down the sanitary sewer system.[2]

All waste disposal must comply with local, state, and federal regulations.[2]

Emergency Procedures
Spills

Small Spill (inside a fume hood):

Wear appropriate PPE.

Remove all ignition sources.[4]

Absorb the spill with an activated charcoal adsorbent or universal absorbent material.[3][4]

Place the absorbent material in a labeled, sealed container for hazardous waste disposal.

[4]

Flush the spill area with water and ventilate after cleanup.[4]

Large Spill (or any spill outside a fume hood):

Evacuate the area immediately.[4]

Contact emergency personnel.[4]

Personnel Exposure
Inhalation: Move the victim to fresh air. If breathing has stopped, provide artificial respiration

(avoiding mouth-to-mouth contact).[4][9] Administer 100% oxygen if available. Seek

immediate medical attention.[9]
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Skin Contact: Immediately wash or shower the affected area with soap and water for at least

15-20 minutes to remove the chemical.[4][9] Remove contaminated clothing while under an

emergency shower.[4] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with lukewarm water for at least 15 minutes.[9]

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Have the victim drink two cups of water. Seek immediate

medical attention.[4]

Antidote: Amyl nitrite may be used as an antidote for cyanide toxicity by trained personnel

under medical direction.[4][5]
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Caption: Workflow for the safe handling of acrylonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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